COR 3757

• CAS No.: 104582-17-4
• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol
• IUPAC Name: 2-(cyclopropylmethyliminomethyl)-3-hydroxyinden-1-one
• InChI: InChI=1S/C14H13NO2/c16-13-10-3-1-2-4-11(10)14(17)12(13)8-15-7-9-5-6-9/h1-4,8-9,16H,5-7H2
• InChI Key: USRCVHFVXYMVHD-UHFFFAOYSA-N
• SMILES: C1CC1CN=CC2=C(C3=CC=CC=C3C2=O)O
• Isomeric SMILES: C1CC1CNC=C2C(=O)C3=CC=CC=C3C2=O
• Synonyms: 2-[(cyclopropylmethylamino)methylidene]indene-1,3-dione

Description

Calcium glycerophosphate is a calcium salt of glycerophosphoric acid. It is a white, fine, slightly hygroscopic powder that is commonly used as a mineral supplement. This compound is known for its role in providing absorbable calcium, which is essential for optimal bone health, heart health, and various other physiological functions . It is also used in dental products to prevent dental caries due to its cariostatic effects .

Preparation Methods

Synthetic Routes and Reaction Conditions: Calcium glycerophosphate can be synthesized through several methods. One common method involves adding calcium chloride to water under stirring, followed by the addition of glycerophosphate. The reaction mixture is then heated, and the pH is controlled using glutamic acid. After the reaction is complete, solid-liquid separation is performed while the solution is hot, and the calcium glycerophosphate is obtained after drying .

Another method involves esterifying glycerol with a mixture of sodium dihydrogen phosphate and phosphoric acid in a molar ratio of 1:1-2, heated to 140°C under vacuum. The reaction mixture is then diluted with hydrochloric acid and precipitated with a concentrated solution of calcium chloride .

Industrial Production Methods: The industrial production of calcium glycerophosphate typically follows similar synthetic routes but on a larger scale. The process involves the use of agitated reactors, controlled heating, and precise pH adjustments to ensure high yield and purity. The final product is often dried and purified to meet industry standards for use in supplements and dental products .

Chemical Reactions Analysis

Types of Reactions: Calcium glycerophosphate undergoes various chemical reactions, including:

Oxidation and Reduction: It can participate in redox reactions, particularly in biological systems where it may interact with enzymes and other biomolecules.

Substitution Reactions: The compound can undergo substitution reactions where the glycerophosphate moiety is replaced by other functional groups.

Common Reagents and Conditions:

Oxidizing Agents: Hydrogen peroxide and other peroxides can oxidize calcium glycerophosphate.

Reducing Agents: Sodium borohydride and other hydrides can reduce it.

Substitution Reagents: Halides and other nucleophiles can facilitate substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield glycerophosphoric acid derivatives, while substitution reactions may produce various glycerophosphate esters .

Scientific Research Applications

Calcium glycerophosphate has a wide range of scientific research applications:

Chemistry: It is used as a reagent in various chemical syntheses and analytical procedures.

Biology: The compound is studied for its role in cellular processes, including calcium signaling and phosphate metabolism.

Medicine: It is used in supplements to treat calcium and phosphate deficiencies.

Industry: Calcium glycerophosphate is used in the production of dietary supplements, food additives, and dental care products.

Mechanism of Action

Calcium glycerophosphate is often compared with other calcium supplements, such as:

Calcium Carbonate: Contains a higher concentration of elemental calcium but is less soluble.

Calcium Citrate: More soluble than calcium carbonate but contains less elemental calcium.

Calcium Lactate and Calcium Gluconate: Both have lower concentrations of elemental calcium compared to calcium glycerophosphate.

Uniqueness: Calcium glycerophosphate is unique in its ability to provide both calcium and phosphate in a bioavailable form. This dual functionality makes it particularly useful in dental applications and as a dietary supplement for individuals with deficiencies in both minerals .

Comparison with Similar Compounds

• Calcium Carbonate
• Calcium Citrate
• Calcium Lactate
• Calcium Gluconate